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Cat. No.: B12379800 Get Quote

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide delves into the function of the peptide TFLLRNPNDK-NH2, a selective

agonist of the Protease-Activated Receptor 1 (PAR-1), in the intricate process of platelet

activation. Initial investigations into "Tfllrnpndk-NH2" suggest a typographical error in

commonly searched terms, with the correct and scientifically documented sequence being

TFLLRNPNDK-NH2. This peptide mimics the tethered ligand exposed after thrombin cleavage

of PAR-1, initiating a signaling cascade that is pivotal in hemostasis and thrombosis.[1]

Due to a scarcity of specific quantitative data for TFLLRNPNDK-NH2 in platelet activation

studies, this guide will also reference data from the closely related and extensively studied

PAR-1 agonist, TFLLR-NH2, to provide a comprehensive overview. The insights provided

herein are crucial for researchers and professionals involved in the development of novel

antiplatelet therapies targeting the PAR-1 pathway.

Quantitative Data on PAR-1 Agonist-Induced Platelet
Activation
The following tables summarize key quantitative parameters of platelet activation induced by

PAR-1 agonists. It is important to note that specific data for TFLLRNPNDK-NH2 is limited, and

therefore, data for TFLLR-NH2 is presented as a reference.
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Peptide
Agonist

Assay Parameter Value Reference

TFLLR-NH2
Platelet

Aggregation
EC50 1.9 µM [2]

TFLLRNPNDK-

NH2

Calcium

Mobilization

Concentration for

Stimulation
30 µM [3]

Table 1: Potency of PAR-1 Agonists in Platelet Activation Assays

Platelet
Activation
Marker

Agonist
Agonist
Concentration

% Positive
Platelets /
Response

Reference

P-selectin

(CD62P)

Expression

Thrombin -

48% (at 60s),

72% (at 120s),

86% (at 300s)

[4]

P-selectin

(CD62P)

Expression

rhTPO -
Induced

expression
[5]

Fibrinogen

Binding
Thrombin -

Increased

binding
[6]

Calcium

Mobilization
TFLLR-NH2 10 µM

Peak increase of

196.5 ± 20.4 nM
[2]

Table 2: Key Markers of Platelet Activation Induced by PAR-1 Agonists and Other Stimuli

Signaling Pathways of PAR-1 Activation in Platelets
Activation of PAR-1 by TFLLRNPNDK-NH2 initiates a cascade of intracellular events crucial for

platelet function. The primary signaling pathways are mediated by the coupling of PAR-1 to

heterotrimeric G proteins, predominantly Gq and G12/13.
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Platelet Membrane

Cytoplasm

TFLLRNPNDK-NH2

PAR-1

GqActivates

G12/13

Activates

PLCβ PIP2Hydrolyzes

IP3

DAG

Ca2+ Store
(Dense Tubular System)

Acts on

PKC Activation

Ca2+ Mobilization
Releases Ca2+

Granule Secretion
(P-selectin, ADP, etc.)

Integrin αIIbβ3
Activation Platelet Aggregation

Amplifies
RhoGEF RhoA ROCK Shape Change
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Sample Preparation

Aggregation Assay

Whole Blood Collection
(3.2% Sodium Citrate)

Centrifugation
(150-200 x g, 15-20 min)

Isolate Platelet-Rich Plasma (PRP)

Adjust Platelet Count
(200-300 x 10^9/L)

Incubate PRP at 37°C in Aggregometer

Establish Baseline Light Transmission

Add TFLLRNPNDK-NH2

Record % Light Transmission Over Time

 

Sample Preparation & Activation

Staining & Analysis

Whole Blood Collection
(Sodium Citrate)

Dilute Blood with Buffer

Add TFLLRNPNDK-NH2 & Incubate

Add Anti-CD41-FITC & Anti-CD62P-PE

Incubate 20-30 min in Dark

Optional: Fix with Paraformaldehyde

Analyze on Flow Cytometer
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Platelet Preparation & Loading

Measurement

Prepare Platelet-Rich Plasma (PRP)

Incubate PRP with Fura-2 AM
(37°C, 30-60 min)

Wash Platelets to Remove Excess Dye

Resuspend Platelets in Buffer

Place in Fluorometer at 37°C

Record Baseline Fluorescence Ratio

Add TFLLRNPNDK-NH2

Record Change in Fluorescence Ratio

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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